Cas no 1628839-41-7 (2-(Difluoromethyl)-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-4-methylpyridine
• CAS No: 1628839-41-7
• MF: C₇H₇F₂N
• MW: 143.133988618851
• MDL: MFCD25476558
• CID: 4933268
• PubChem ID: 68186973
• Update Time: 2025-06-14

2-(Difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-4-methylpyridine
• SY265897
• 2-(Difluoromethyl)-4-methylpyridine

• MDL： MFCD25476558
• Inchi： 1S/C7H7F2N/c1-5-2-3-10-6(4-5)7(8)9/h2-4,7H,1H3
• InChI Key： ZXSBUGXXWRSOAX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CN=1)F

Computed Properties

• Exact Mass: 143.05465555g/mol
• Monoisotopic Mass: 143.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-4-methylpyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-methylpyridine (CAS No. 1628839-41-7): Properties, Applications, and Industry Insights

2-(Difluoromethyl)-4-methylpyridine (CAS No. 1628839-41-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, characterized by a difluoromethyl group at the 2-position and a methyl group at the 4-position of the pyridine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₇F₂N, and precise molecular weight of 143.13 g/mol make it a valuable building block for designing advanced materials and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery and crop protection has positioned 2-(Difluoromethyl)-4-methylpyridine as a critical reagent. Researchers frequently search for terms like "fluoropyridine synthesis", "difluoromethyl group applications", and "CAS 1628839-41-7 supplier", reflecting its relevance in modern chemistry. Its stability under various reaction conditions and ability to introduce fluorine atoms into target molecules align with trends favoring sustainable fluorination methods and green chemistry.

In pharmaceutical applications, 2-(Difluoromethyl)-4-methylpyridine is explored for its potential in modulating drug metabolism and enhancing bioavailability. The difluoromethyl moiety is known to improve metabolic stability, a feature highly sought after in the development of kinase inhibitors and antiviral agents. Recent studies highlight its utility in fragment-based drug design (FBDD), addressing queries such as "fluorine in medicinal chemistry" and "pyridine derivatives in drug development".

Agrochemical industries leverage this compound to create novel pesticides and herbicides with improved efficacy and environmental profiles. The 4-methylpyridine scaffold contributes to systemic activity in plants, while the difluoromethyl group enhances lipophilicity, a key factor in formulation science. Searches like "pyridine-based agrochemicals" and "fluorine in crop protection" underscore its role in addressing global food security challenges.

From a synthetic perspective, CAS 1628839-41-7 is synthesized via palladium-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently queried as "pyridine functionalization techniques". Analytical characterization using NMR spectroscopy, HPLC purity testing, and mass spectrometry ensures compliance with industry standards, meeting the demand for "high-purity fluorinated intermediates".

Regulatory and safety assessments of 2-(Difluoromethyl)-4-methylpyridine emphasize proper handling protocols, though it is not classified as hazardous under current guidelines. This aligns with searches for "safe fluorochemical handling" and "lab-scale chemical storage". Its compatibility with automated synthesis platforms also answers trending queries like "high-throughput fluorination" and "scalable pyridine chemistry".

In conclusion, 2-(Difluoromethyl)-4-methylpyridine (CAS No. 1628839-41-7) exemplifies the intersection of innovation and practicality in fluorine chemistry. Its dual utility in life sciences and material research, coupled with industry-driven search trends, solidifies its status as a compound of enduring scientific and commercial interest.